Cas no 540740-47-4 (1-(phenylsulfonyl)-1h-indole-2-carboxamide)

• Product Name: 1-(phenylsulfonyl)-1h-indole-2-carboxamide
• CAS No: 540740-47-4
• MF: C₁₅H₁₂N₂O₃S
• MW: 300.332382202148
• CID: 939562
• PubChem ID: 506835
• Update Time: 2025-04-19

1-(phenylsulfonyl)-1h-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(phenylsulfonyl)-1h-indole-2-carboxamide
• 1-(benzenesulfonyl)indole-2-carboxamide
• 1H-indole-2-carboxamide, 1-(phenylsulfonyl)-
• AKOS015961302
• 540740-47-4
• 1-(benzenesulfonyl)-1H-indole-2-carboxamide
• AC-13615
• DTXSID20333463
• CHEMBL84300
• AB25007
• SCHEMBL3836440

• MDL： MFCD06410853
• Inchi： 1S/C15H12N2O3S/c16-15(18)14-10-11-6-4-5-9-13(11)17(14)21(19,20)12-7-2-1-3-8-12/h1-10H,(H2,16,18)
• InChI Key： MAGSCLQXYYEPGN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C(C(N)=O)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 300.05696
• Monoisotopic Mass: 300.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 82.16